1-(4-chlorobutyl)-2,4(1H,3H)-quinazolinedione

• Molecular Formula: C12H13ClN2O2
• Molecular Weight: 252.69 g/mol
• IUPAC Name: 1-(4-chlorobutyl)quinazoline-2,4-dione
• InChI: InChI=1S/C12H13ClN2O2/c13-7-3-4-8-15-10-6-2-1-5-9(10)11(16)14-12(15)17/h1-2,5-6H,3-4,7-8H2,(H,14,16,17)
• InChI Key: MOKSZCBRLAIZIT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)NC(=O)N2CCCCCl

Description

1-(4-chlorobutyl)-2,4(1H,3H)-quinazolinedione is a useful research compound. Its molecular formula is C12H13ClN2O2 and its molecular weight is 252.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-(4-hydroxybutyl)-2,4(1H,3H)-quinazolinedione 290 mg), thionyl chloride (0.54 ml), and pyridine (98 mg) in tetrahydrofuran (10 ml) was refluxed for 2 hours. After evaporation of the solvents, the residue was dissolved in chloroform, washed in turn with water, saturated sodium bicarbonate and brine, dried over magnesium sulfate, and evaporated. Crude material was crystallized from ethyl ether-isopropyl ether to give 1-(4-chlorobutyl)-2,4(1H,3H)-quinazolinedione (226 mg) as a powder.